2-ethoxy-N-(2-fluorophenyl)acetamide

• Molecular Formula: C10H12FNO2
• Molecular Weight: 197.21 g/mol
• IUPAC Name: 2-ethoxy-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C10H12FNO2/c1-2-14-7-10(13)12-9-6-4-3-5-8(9)11/h3-6H,2,7H2,1H3,(H,12,13)
• InChI Key: PQCTWWWSYOMPME-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NC1=CC=CC=C1F

Description

2-Ethoxy-N-(2-fluorophenyl)acetamide is an acetamide derivative characterized by an ethoxy group (-OCH₂CH₃) at the 2-position of the phenyl ring and a fluorine atom at the ortho position of the aniline moiety. Its molecular formula is C₁₀H₁₂FNO₂, with a molecular weight of 197.21 g/mol. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-ethoxy-N-(2-fluorophenyl)acetamide typically involves the reaction of 2-fluoroaniline with ethyl chloroacetate in the presence of a base such as sodium hydroxide. The reaction proceeds via nucleophilic substitution, where the amine group of 2-fluoroaniline attacks the carbonyl carbon of ethyl chloroacetate, leading to the formation of the desired product.

Industrial Production Methods: In an industrial setting, the synthesis can be scaled up by using continuous flow reactors, which allow for better control over reaction conditions such as temperature and pressure. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the product.

Types of Reactions:

Oxidation: 2-Ethoxy-N-(2-fluorophenyl)acetamide can undergo oxidation reactions, typically using oxidizing agents such as potassium permanganate or chromium trioxide. These reactions can lead to the formation of corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction of this compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride, leading to the formation of amines or alcohols.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ethoxy group can be replaced by other nucleophiles such as halides or thiols.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halides, thiols, and other nucleophiles.

Major Products Formed:

Oxidation: Carboxylic acids, ketones.

Reduction: Amines, alcohols.

Substitution: Halogenated derivatives, thiolated derivatives.

Scientific Research Applications

2-Ethoxy-N-(2-fluorophenyl)acetamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its reactivity makes it a valuable building block in organic synthesis.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: The compound can be used in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-ethoxy-N-(2-fluorophenyl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom in the phenyl ring can enhance the compound’s binding affinity to its target, leading to increased potency and selectivity. The ethoxy group can influence the compound’s solubility and bioavailability, making it more effective in biological systems.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below summarizes key structural features and applications of 2-ethoxy-N-(2-fluorophenyl)acetamide and related compounds:

Compound Name	Substituents	Molecular Formula	Key Functional Groups	Notable Properties/Applications
2-Ethoxy-N-(2-fluorophenyl)acetamide	Ethoxy (C₂H₅O-), 2-fluorophenyl	C₁₀H₁₂FNO₂	Acetamide, ethoxy, fluorine	Intermediate in organic synthesis
2-Chloro-N-(2-fluorophenyl)acetamide	Chloro (Cl-), 2-fluorophenyl	C₈H₇ClFNO	Acetamide, chloro, fluorine	Precursor for quinolinyloxy derivatives
Ocfentanil	Methoxy (CH₃O-), piperidinyl-phenethyl	C₂₂H₂₆FN₂O₂	Acetamide, methoxy, piperidine	Synthetic opioid with high potency
2-(2-Ethoxy-4-formylphenoxy)-N-(4-fluorophenyl)acetamide	Ethoxy, formyl, phenoxy, 4-fluorophenyl	C₁₇H₁₆FNO₄	Acetamide, phenoxy, formyl, fluorine	Potential pharmacological scaffold
N-(2-Fluorophenyl)-2-methoxy-N-(1-phenethylpiperidin-4-yl)acetamide	Methoxy, piperidinyl-phenethyl	C₂₂H₂₆FN₂O₂	Acetamide, methoxy, piperidine	Analgesic (ocfentanil analog)

Key Differences and Implications

Substituent Effects on Reactivity and Bioactivity

• Ethoxy vs. Chloro/Methoxy : The ethoxy group in 2-ethoxy-N-(2-fluorophenyl)acetamide provides moderate electron-donating effects compared to the electron-withdrawing chloro group in 2-chloro-N-(2-fluorophenyl)acetamide. This difference influences reactivity in nucleophilic substitutions and metabolic stability. Methoxy groups, as in ocfentanil, enhance lipophilicity and binding affinity to opioid receptors .
• Fluorine Position : The ortho-fluorine in 2-ethoxy-N-(2-fluorophenyl)acetamide induces steric hindrance and electronic effects distinct from para-fluorinated analogs like 2-chloro-N-(4-fluorophenyl)acetamide. Para-substitution often improves crystallinity and thermal stability .

Biological Activity Ocfentanil: The addition of a piperidinyl-phenethyl moiety confers potent μ-opioid receptor agonism, highlighting how structural complexity amplifies pharmacological activity compared to simpler acetamides .

Physicochemical Properties Solubility: Ethoxy and phenoxy groups (e.g., in 2-(2-ethoxy-4-formylphenoxy)-N-(4-fluorophenyl)acetamide) increase lipophilicity, reducing aqueous solubility but enhancing permeability across biological membranes. Chloro substituents, being smaller, may improve crystallinity . Melting Points: Ortho-substituted fluorophenyl derivatives often exhibit lower melting points than para-substituted analogs due to reduced symmetry and weaker crystal packing .